Cas no 262614-41-5 (tert-butyl N-4-(azetidin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-(azetidin-3-yl)phenylcarbamate
• CAS No: 262614-41-5
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD17482653
• CID: 5640308
• PubChem ID: 84706544
• Update Time: 2025-10-29

tert-butyl N-4-(azetidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-(azetidin-3-yl)phenyl)carbamate
• EN300-1876499
• 262614-41-5
• tert-butyl N-[4-(azetidin-3-yl)phenyl]carbamate
• Carbamic acid, [4-(3-azetidinyl)phenyl]-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-[4-(azetidin-3-yl)phenyl]carbamate hydrochloride
• tert-butyl N-4-(azetidin-3-yl)phenylcarbamate

• MDL： MFCD17482653
• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-12-6-4-10(5-7-12)11-8-15-9-11/h4-7,11,15H,8-9H2,1-3H3,(H,16,17)
• InChI Key： PMCNPLSFQVWUOB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C1CNC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 332.7±30.0 °C(Predicted)
• pka: 13.76±0.70(Predicted)

Additional information on tert-butyl N-4-(azetidin-3-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-(azetidin-3-yl)phenylcarbamate (CAS No. 262614-41-5)

The compound tert-butyl N-4-(azetidin-3-yl)phenylcarbamate (CAS No. 262614-41-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring an azetidine ring and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and development, particularly in targeting G-protein-coupled receptors (GPCRs) and other therapeutic pathways.

One of the key reasons tert-butyl N-4-(azetidin-3-yl)phenylcarbamate is highly sought after is its role in medicinal chemistry. The azetidine moiety is a four-membered nitrogen-containing heterocycle, which is increasingly being explored for its conformational rigidity and ability to improve pharmacokinetic properties. This aligns with current trends in drug design, where researchers focus on small-molecule therapeutics with enhanced bioavailability and target specificity. The compound's CAS No. 262614-41-5 is often queried in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial settings.

In addition to its pharmaceutical applications, tert-butyl N-4-(azetidin-3-yl)phenylcarbamate is also studied for its potential in material science. The tert-butyl carbamate group serves as a protective moiety in organic synthesis, enabling the selective modification of complex molecules. This feature is particularly useful in peptide synthesis and the development of polymeric materials, where controlled reactivity is essential. Recent advancements in green chemistry have further highlighted the importance of such intermediates, as they often reduce the need for harsh reagents and minimize waste generation.

The growing interest in tert-butyl N-4-(azetidin-3-yl)phenylcarbamate is also evident from its frequent appearance in patent literature. Companies and research institutions are actively investigating its derivatives for central nervous system (CNS) disorders, inflammatory diseases, and even cancer therapeutics. This aligns with broader industry trends, where precision medicine and targeted therapies dominate the discourse. The compound's versatility and modularity make it a promising candidate for future innovations.

From a synthetic perspective, the preparation of tert-butyl N-4-(azetidin-3-yl)phenylcarbamate involves multi-step organic transformations, often starting from commercially available azetidine precursors. Researchers frequently optimize reaction conditions to improve yield and purity, addressing common challenges such as ring strain and steric hindrance. These efforts are documented in peer-reviewed journals, making CAS No. 262614-41-5 a well-documented entity in chemical literature.

In conclusion, tert-butyl N-4-(azetidin-3-yl)phenylcarbamate (CAS No. 262614-41-5) represents a critical building block in modern chemistry and drug development. Its structural features and functional groups align with contemporary research priorities, including sustainable synthesis, drug delivery optimization, and therapeutic innovation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial research.